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The Science Advice Skills Development Program (SASDP), run by the International Network

for Government Science Advice (INGSA)-Africa, equips mid-career African scientists with the

skills to translate their research into policy advice.[1][2] The program's focus is on

strengthening the science-policy interface to address critical challenges in Africa, with a

recurring theme of Climate Change and its impact on Health, Water, Energy, and Food

Security.[1][2]

Projects undertaken by SASDP alumni are primarily geared towards policy recommendations,

science communication, and community engagement rather than generating novel

experimental data for basic research. Consequently, detailed experimental protocols and

extensive quantitative datasets from these specific policy-focused projects are not typically

published.

However, to demonstrate the application of scientific principles within the scope of these policy-

oriented projects, this document presents an illustrative application note and protocol based on

the thematic area of a project from a SASDP alumnus. The chosen example is inspired by the

project titled "Policy Imperatives for Managing Pharmaceuticals and Personal Care Products

(PPCPs) in Water," undertaken by Dr. Chukwu, Emelda Eberechukwu of the Nigerian Institute
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of Medical Research.[1] The project's goal was to provide scientific evidence for policy

formulation to address the growing threat of drug resistance exacerbated by PPCPs in water.[1]

While the actual project produced a review article for a policy document, the following sections

provide a representative, generalized protocol and data presentation that would be typical for

the underlying research that informs such policy advice.

Application Note: Analysis of Pharmaceuticals and
Personal Care Products (PPCPs) in Environmental
Water Samples
1. Introduction

This application note provides a general methodology for the detection and quantification of

common pharmaceuticals and personal care products (PPCPs) in surface water. The presence

of these emerging contaminants in aquatic environments is a significant public health concern,

potentially contributing to antimicrobial resistance and ecotoxicity.[3] This protocol outlines the

steps for sample collection, preparation, and analysis using solid-phase extraction (SPE)

followed by gas chromatography-mass spectrometry (GC-MS), a common technique in

environmental monitoring.[4]

2. Project Workflow

The workflow for a research project aimed at informing policy on PPCPs in water would

typically involve several key stages, from identifying the problem to disseminating the findings

to relevant stakeholders.
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Problem Identification & Scoping

Data Collection & Analysis

Evidence Synthesis & Policy Formulation

Stakeholder Engagement & Dissemination

Identify key PPCPs of concern in the region

Review existing literature and policy gaps

Define study objectives and research questions

Collect water samples from strategic locations

Extract and analyze PPCP concentrations (SPE-GC/MS)

Perform quantitative data analysis and risk assessment

Synthesize research findings

Develop evidence-based policy recommendations

Draft policy briefs and reports

Engage with policymakers and environmental agencies

Disseminate findings through workshops and publications

Advocate for policy implementation and monitoring

Click to download full resolution via product page

Caption: Conceptual workflow for a research project on PPCPs in water to inform policy.
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Generalized Experimental Protocol: PPCP Analysis
in Water by SPE-GC-MS
This protocol is a representative example and may require optimization based on specific target

analytes and laboratory conditions.

1. Materials and Reagents

Amber glass bottles (1 L), pre-cleaned

Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

SPE manifold

Methanol, Acetone, Dichloromethane (HPLC grade)

Ultrapure water

Nitrogen gas for evaporation

Internal standards and analytical standards for target PPCPs

GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Water Sample Collection

Rinse pre-cleaned amber glass bottles three times with the sample water at the collection

site.

Collect 1 L grab samples from a depth of approximately 20-30 cm below the surface.

Store samples on ice in a cooler and transport them to the laboratory within 24 hours.

Filter the samples through a 0.45 µm glass fiber filter to remove suspended solids.

Store filtered samples at 4°C until extraction (within 48 hours).

3. Solid-Phase Extraction (SPE)
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Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure

water.

Load the 1 L water sample onto the cartridge at a flow rate of 5-10 mL/min.

After loading, wash the cartridge with 5 mL of ultrapure water to remove interferences.

Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

Elute the trapped analytes with 10 mL of a suitable solvent mixture (e.g.,

dichloromethane/acetone, 1:1 v/v).

Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

Add an internal standard before GC-MS analysis.

4. GC-MS Analysis

Injection: 1 µL of the concentrated extract is injected in splitless mode.

Inlet Temperature: 280°C.

Oven Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp 1: 10°C/min to 180°C.

Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Transfer Line Temperature: 290°C.

Ion Source Temperature: 230°C.

Acquisition Mode: Scan mode for identification and Selected Ion Monitoring (SIM) mode for

quantification.
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Illustrative Data Presentation
The following table represents a typical format for presenting quantitative data from the

analysis of PPCPs in water samples. The concentrations are hypothetical and for illustrative

purposes only.

Analyte Chemical Class River A (µg/L) River B (µg/L)
Wastewater

Effluent (µg/L)

Caffeine Stimulant 0.85 1.23 5.67

Triclosan Antimicrobial 0.12 0.25 2.14

Carbamazepine Antiepileptic 0.05 0.09 1.58

Ibuprofen
Anti-

inflammatory
1.54 2.89 10.32

Estrone (E1) Hormone <0.01 0.02 0.15

Signaling Pathway Visualization
While the SASDP projects focus on policy rather than molecular biology, a key aspect of the

PPCPs issue is the development of antimicrobial resistance (AMR). The following diagram

illustrates a simplified signaling pathway for antibiotic resistance mediated by an efflux pump, a

common mechanism in bacteria.
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Caption: Simplified diagram of antibiotic resistance via an efflux pump mechanism.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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